(4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone

• IUPAC Name: (4-ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C18H20N2O/c1-2-14-5-7-16(8-6-14)18(21)20-13-3-4-17(20)15-9-11-19-12-10-15/h5-12,17H,2-4,13H2,1H3
• InChI Key: KASYVUYUMSOWPX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCCC2C3=CC=NC=C3
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol

Description

(4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone, also known as EPPM, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

(4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone works by binding to the dopamine transporter and preventing the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects on neuronal signaling and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone are still being studied, but it has been shown to have an impact on dopamine signaling in the brain. This can lead to changes in behavior, mood, and cognition. (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone has also been shown to have potential therapeutic effects in animal models of Parkinson's disease and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone in lab experiments is its selectivity for the dopamine transporter, which allows for more precise manipulation of dopamine signaling. However, (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone may have off-target effects on other neurotransmitter systems, which could complicate its use in certain experiments. Additionally, the synthesis of (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone can be challenging and time-consuming, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone. One area of interest is the potential therapeutic applications of (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone in neurological disorders such as Parkinson's disease and addiction. Another area of research could focus on the impact of (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone on other neurotransmitter systems and its potential for off-target effects. Additionally, further studies could explore the mechanisms underlying the effects of (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone on behavior and cognition.

Synthesis Methods

(4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone can be synthesized through a multi-step process that involves the reaction of 4-ethylbenzaldehyde, 2-pyridinecarboxaldehyde, and 1-pyrrolidinylmethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

(4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes (4-Ethylphenyl)-(2-pyridin-4-ylpyrrolidin-1-yl)methanone a potential tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and addiction.